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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethoxy-1,2-propanediol (CAS No. 1874-62-0), also known as glycerol 1-ethyl ether, is a

viscous, stable, and hygroscopic liquid.[1] This colorless and odorless short-chain aliphatic

ether solvent is miscible with water, ethanol, and various organic solvents.[1] Its unique

properties make it a valuable compound in diverse scientific and industrial applications, ranging

from a solvent in pharmaceutical and cosmetic formulations to a key component in advanced

analytical techniques.[2] This technical guide provides an in-depth overview of the commercial

suppliers, chemical and physical properties, synthesis, and key experimental applications of 3-
Ethoxy-1,2-propanediol.

Commercial Suppliers
A variety of chemical suppliers offer 3-Ethoxy-1,2-propanediol, typically at purities of 98% or

greater. The selection of a supplier often depends on the required quantity, purity grade, and

specific application. Below is a summary of prominent commercial sources.
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Supplier Purity/Grade
Available
Quantities

Notes

--INVALID-LINK-- ≥98%

1 g, 5 g, and larger

quantities available

upon request.

A major supplier for

research and

development

quantities.[2]

--INVALID-LINK-- >98.0% (GC)
1 g, 25 g, and bulk

inquiries.

Offers detailed

product specifications

and analytical data.

--INVALID-LINK-- >95% (GC) 100 mg, 1 g, 5 g.

Provides reference

materials and

products for quality

control.[3]

--INVALID-LINK-- 95%
Inquire for available

quantities.

A supplier for a range

of chemical products

for research.[4]

--INVALID-LINK-- Varies by supplier Varies by supplier

A platform that lists

multiple suppliers,

primarily for bulk

quantities.[5]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 3-Ethoxy-1,2-
propanediol is crucial for its effective application in research and development.
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Property Value Reference

CAS Number 1874-62-0

Molecular Formula C₅H₁₂O₃

Molecular Weight 120.15 g/mol

Appearance
Colorless to light yellow clear

liquid

Boiling Point 222 °C (lit.)

Density 1.063 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.441 (lit.)

Flash Point 100 °C

Solubility
Miscible with water and

ethanol
[1]

InChI Key
LOSWWGJGSSQDKH-

UHFFFAOYSA-N

SMILES CCOCC(O)CO

Synthesis of 3-Ethoxy-1,2-propanediol
The synthesis of 3-Ethoxy-1,2-propanediol can be achieved through various chemical routes.

One common laboratory-scale method involves the etherification of glycerol. A generalized

representation of a two-step synthesis pathway is outlined below. The first step involves the

protection of the 1,2-diol of glycerol, for example, by forming a ketal with acetone to produce

solketal. The second step is a Williamson ether synthesis, where the remaining hydroxyl group

of solketal is deprotonated with a base and reacted with an ethylating agent, followed by

deprotection of the diol.
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Simplified Synthesis of 3-Ethoxy-1,2-propanediol

Glycerol Solketal
(Isopropylidene glycerol)

  Acetone, Acid Catalyst
(Protection) Ethyl Solketal

  1. Base (e.g., NaH)
  2. Ethylating Agent (e.g., C2H5Br)

(Etherification) 3-Ethoxy-1,2-propanediol

  Acidic Hydrolysis
(Deprotection)

Click to download full resolution via product page

Caption: A simplified two-step synthesis pathway for 3-Ethoxy-1,2-propanediol.

Experimental Protocols: Application as an Analyte
Protectant in Gas Chromatography
3-Ethoxy-1,2-propanediol is frequently used as an "analyte protectant" in the gas

chromatographic (GC) analysis of pesticide residues.[2] Analyte protectants are compounds

that are co-injected with the sample to minimize the loss of sensitive analytes due to

interactions with active sites in the GC inlet and column.[6] This leads to improved peak

shapes, increased sensitivity, and more accurate quantification.

Preparation of Analyte Protectant (AP) Mix
A common analyte protectant mixture can be prepared as follows.[7] This mixture is designed

to protect a wide range of pesticides with varying properties.

Stock Solutions:

Sorbitol: Dissolve 500 mg of sorbitol in 10 mL of acetonitrile:water (1:1 v/v).

D-(+)-gluconic acid-δ-lactone: Dissolve 500 mg of D-(+)-gluconic acid-δ-lactone in 10 mL

of acetonitrile:water (6:4 v/v).

Shikimic acid: Dissolve 500 mg of shikimic acid in 10 mL of acetonitrile:water (6:4 v/v).

3-Ethoxy-1,2-propanediol: Use undissolved.

Analyte Protectant (AP) Mix:
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In a 10 mL volumetric flask, weigh 2 g of 3-Ethoxy-1,2-propanediol.

Add 2 mL of the D-(+)-gluconic acid-δ-lactone stock solution.

Add 1 mL of the sorbitol stock solution.

Add 1 mL of the shikimic acid stock solution.

Fill the flask to the 10 mL mark with acetonitrile:water (7:3 v/v).

Store the final AP mix at 4 °C.

Gas Chromatography (GC) Protocol
The following is a generalized workflow for the use of the AP mix in a GC-based analysis of

pesticide residues.
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GC Analysis Workflow with Analyte Protectants

Sample and Standard Preparation

GC Analysis

Data Processing

1. Sample Extraction
(e.g., QuEChERS)

2. Obtain Final Sample Extract

3. Add AP Mix to Sample and Calibration Standards
(e.g., 30 µL AP mix per 1 mL extract)

4. Inject into GC-MS/MS

5. Data Acquisition

6. Peak Integration and Quantification

7. Report Results

Click to download full resolution via product page

Caption: A typical workflow for pesticide residue analysis using GC with analyte protectants.
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Important Considerations:

The optimal concentration of the AP mix may vary depending on the specific analytes,

matrix, and GC system.

It is crucial to add the AP mix to both the calibration standards and the sample extracts to

ensure accurate quantification.[8]

When using analyte protectants, it is important to implement a rigorous syringe rinsing

procedure after each injection to prevent residue buildup and potential carryover. Rinsing

with water or a polar solvent mixture is recommended.[7]

Supplier Selection Workflow
For researchers and drug development professionals, the selection of a suitable chemical

supplier is a critical step that can impact the quality and reproducibility of their work. The

following diagram illustrates a logical workflow for selecting a supplier for 3-Ethoxy-1,2-
propanediol.
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Supplier Selection Workflow for 3-Ethoxy-1,2-propanediol

Evaluation Criteria

Define Requirements
(Purity, Quantity, Grade)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, TCI, LGC)

Request Information
(CoA, SDS, Price, Lead Time)

Evaluate Suppliers

Select Supplier

- Purity & Impurity Profile
- Batch-to-Batch Consistency

- Regulatory Compliance
- Technical Support

- Cost and Lead Time

Procure Material

Click to download full resolution via product page

Caption: A logical workflow for selecting a commercial supplier of 3-Ethoxy-1,2-propanediol.

Conclusion
3-Ethoxy-1,2-propanediol is a versatile chemical with a growing number of applications in

research and industry. Its availability from multiple reputable suppliers, coupled with a well-

characterized property profile, makes it an accessible and reliable choice for various scientific
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endeavors. The detailed protocols and workflows provided in this guide are intended to support

researchers, scientists, and drug development professionals in the effective procurement and

application of this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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